N-(3,4-dichlorophenyl)-3-(5-methyl-2-furyl)propanamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-(5-methylfuran-2-yl)propanamide
• InChI: InChI=1S/C14H13Cl2NO2/c1-9-2-4-11(19-9)5-7-14(18)17-10-3-6-12(15)13(16)8-10/h2-4,6,8H,5,7H2,1H3,(H,17,18)
• InChI Key: HSVYTPMSRREWCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H13Cl2NO2
• Molecular Weight: 298.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-(5-methyl-2-furyl)propanamide is a useful research compound. Its molecular formula is C14H13Cl2NO2 and its molecular weight is 298.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.0323340 g/mol and the complexity rating of the compound is 314. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Movement and Retention in Agricultural Systems

A study conducted in Sri Lanka focused on the movement and retention of propanil N-(3,4-dichlorophenyl)propanamide, commonly used as a post-emergent herbicide in paddy rice cultivation. The research highlighted its presence in paddy soil and water, as well as its accumulation in wetland plants, raising concerns about its potential health impacts on humans consuming these plants regularly (Perera, Burleigh, & Davis, 1999).

Photocatalysed Degradation Studies

Another study investigated the TiO2 catalysed degradation of N-(3,4-dichlorophenyl)propanamide (Propanil) among other anilides in water, utilizing both UV-A and solar light. This research is crucial for understanding the environmental fate of such chemicals and their potential for photodegradation, leading to less harmful byproducts (Sturini, Fasani, Prandi, & Albini, 1997).

Nonlinear Optical Material Research

Research on organic electro-optic and non-linear optical materials included the synthesis of N-(2-chlorophenyl)-(1-propanamide), which was characterized for its potential applications in optics. This work contributes to the development of new materials for optical technologies (Prabhu & Rao, 2000).

Root Growth Modulatory Activity

A synthesis study of N-substituted 2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)propanamides explored their potential as root growth modulators. This could have applications in agriculture, particularly in the development of new herbicides or growth regulators (Kitagawa, Akiyama, & Masai, 2001).

Herbicidal Activity and Environmental Impact

The interaction of N-(3,4-dichlorophenyl)propanamide with other herbicides has been studied, revealing the formation of hybrid residues in the soil. Such findings are significant for assessing the environmental impact of using multiple herbicides and understanding their synergistic or antagonistic effects (Bartha, 1969).